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Compound of Interest

Compound Name: Tomatidenol

Cat. No.: B1253344

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical compounds are paramount to ensuring a safe and compliant laboratory
environment. This document provides essential safety and logistical information for the disposal
of Tomatidenol, a spirosolane-type steroidal alkaloid used in research. While a specific Safety
Data Sheet (SDS) with detailed disposal procedures for Tomatidenol is not readily available,
this guidance is synthesized from information on chemically related compounds and general
best practices for laboratory chemical waste management.

Chemical and Physical Properties of Tomatidenol

Understanding the properties of Tomatidenol is the first step toward safe handling and
disposal. The following table summarizes key quantitative data for this compound.
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Property Value Source
Molecular Formula C27H43NO2 [1112][3]
Molecular Weight 413.6 g/mol [1][2]
Melting Point 206 °C [4]
Boiling Point 537.9 °C at 760 mmHg [4]
Flash Point 279.1 °C [4]
Density 1.12 g/cm3 [4]

Water Solubility

No data available

[5]

LogP

5.61570

[4]

Vapor Pressure

8.21E-14 mmHg at 25°C

[4]

Procedural Guidance for Tomatidenol Disposal

The following step-by-step procedure is based on safety data for the related compounds

Tomatidine and Tomatine and general principles for the disposal of research chemicals.[5][6]

Tomatidenol is intended for research use only and should not be used in human or veterinary

applications.[2]

Experimental Protocol: Waste Disposal

o Waste Identification and Segregation:

o Treat all solid Tomatidenol waste and any materials contaminated with Tomatidenol

(e.g., gloves, weighing paper, contaminated labware) as chemical waste.

o Segregate Tomatidenol waste from other waste streams such as sharps, biological

waste, and radioactive waste.

o Do not mix Tomatidenol waste with incompatible materials. Strong acids and strong

bases have been identified as incompatible with the related compound Tomatidine.[6]

e Containerization:
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o Use a dedicated, leak-proof, and clearly labeled waste container for solid Tomatidenol
waste. The container should be made of a material compatible with the chemical.

o For solutions containing Tomatidenol, use a separate, sealed, and appropriately labeled
container for liquid chemical waste.

e Labeling:

o Clearly label the waste container with "Hazardous Waste" and the full chemical name,
“Tomatidenol.”

o Indicate the approximate quantity of the waste.

o Include the date when the waste was first added to the container.

e Storage:

o Store the sealed waste container in a designated, well-ventilated, and secure waste
accumulation area.

o Keep the waste container away from sources of ignition.[6]

e Disposal:

o Dispose of the Tomatidenol waste through your institution's licensed hazardous waste
disposal contractor.

o Do not dispose of Tomatidenol down the drain or in the regular trash.[6]

o Follow all local, regional, and national regulations for hazardous waste disposal.[5][6]

o Decontamination:

o Decontaminate any surfaces or equipment that have come into contact with Tomatidenol
using an appropriate solvent (e.g., ethanol or methanol, followed by soap and water), and
dispose of the cleaning materials as hazardous waste.

o Personal Protective Equipment (PPE):
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o When handling Tomatidenol waste, wear appropriate PPE, including safety goggles with
side-shields, protective gloves, and a lab coat.[5]

Logical Workflow for Tomatidenol Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Tomatidenol waste.

Gtart: Tomatidenol Waste GeneratetD

Is the waste solid or
a contaminated disposable?

Liquid Tomatidenol Waste

Solid Tomatidenol Waste . ¥
(e.g., in solution)

Place in a dedicated, labeled Place in a dedicated, labeled
solid hazardous waste container. liquid hazardous waste container.

Store sealed container in a designated
hazardous waste accumulation area.

Arrange for pickup by a licensed
hazardous waste contractor.

(End: Proper Disposal Complete)
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Caption: Workflow for the proper disposal of Tomatidenol waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1253344?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

